Cas no 1864387-59-6 (5-Amino-1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Amino-1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1864387-59-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5736570
• PubChem ID: 130537656
• Update Time: 2023-11-10

5-Amino-1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-ethyl-3-methyl-1H-pyrazole-4-carboxylicacid
• EN300-1617913
• SCHEMBL19668771
• 5-Amino-1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid
• 1864387-59-6
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-ethyl-3-methyl-

• Inchi： 1S/C7H11N3O2/c1-3-10-6(8)5(7(11)12)4(2)9-10/h3,8H2,1-2H3,(H,11,12)
• InChI Key： MFFSAWDMQAXAFP-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(CC)C=1N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1Ų